Cas no 36020-93-6 (3-Amino-6-nitro-4-phenyl-2(H)-quinolinone)

3-Amino-6-nitro-4-phenyl-2(H)-quinolinone is a nitrogen-containing heterocyclic compound with a quinolinone core structure. Its key features include a nitro group at the 6-position and an amino substituent at the 3-position, which contribute to its reactivity and potential as an intermediate in organic synthesis. The phenyl group at the 4-position enhances its aromatic character, making it useful in the development of pharmaceuticals, agrochemicals, or dyes. This compound’s structural versatility allows for further functionalization, enabling applications in medicinal chemistry for the design of bioactive molecules. Its well-defined synthesis route ensures consistent purity and stability, supporting research and industrial applications.

3-Amino-6-nitro-4-phenyl-2(H)-quinolinone structure

36020-93-6 structure

Product Name:3-Amino-6-nitro-4-phenyl-2(H)-quinolinone

CAS No:36020-93-6

MF:C₁₅H₁₁N₃O₃

MW:281.266143083572

CID:292513

PubChem ID:5378140

Update Time:2025-05-28

3-Amino-6-nitro-4-phenyl-2(H)-quinolinone Chemical and Physical Properties

Names and Identifiers

- 2(1H)-Quinolinone, 3-amino-6-nitro-4-phenyl-
- 3-amino-6-nitro-4-phenyl-1H-quinolin-2-one
- 3-Amino-6-nitro-4-phenyl-2(H)-quinolinone
- VBAGZJBCMMYDQZ-UHFFFAOYSA-N
- 3-Amino-6-nitro-4-phenylquinolin-2(1H)-one
- DTXSID90418817
- AKOS033346182
- 3-Amino-6-nitro-4-phenylquinolin-2(1H)-one; Nitrazepam Imp. A (EP); Nitrazepam Impurity A
- Z1443586005
- 36020-93-6
- 3-Amino-6-nitro-4-phenyl-2(1H)-quinolinone #
- Inchi： 1S/C15H11N3O3/c16-14-13(9-4-2-1-3-5-9)11-8-10(18(20)21)6-7-12(11)17-15(14)19/h1-8H,16H2,(H,17,19)
- InChI Key： VBAGZJBCMMYDQZ-UHFFFAOYSA-N
- SMILES： O=C1C(=C(C2C=CC=CC=2)C2C=C(C=CC=2N1)[N+](=O)[O-])N

Computed Properties

Exact Mass: 281.08013
Monoisotopic Mass: 281.08004122g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 1
Complexity: 477
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 101Å²

Experimental Properties

PSA: 98.26

3-Amino-6-nitro-4-phenyl-2(H)-quinolinone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	A618755-5mg	3-Amino-6-nitro-4-phenyl-2(H)-quinolinone	36020-93-6	5mg	$ 170.00	2023-04-19
TRC	A618755-10mg	3-Amino-6-nitro-4-phenyl-2(H)-quinolinone	36020-93-6	10mg	$ 323.00	2023-04-19
TRC	A618755-25mg	3-Amino-6-nitro-4-phenyl-2(H)-quinolinone	36020-93-6	25mg	$ 707.00	2023-04-19
TRC	A618755-50mg	3-Amino-6-nitro-4-phenyl-2(H)-quinolinone	36020-93-6	50mg	$ 1341.00	2023-04-19
A2B Chem LLC	AD42780-5mg	2(1H)-Quinolinone, 3-amino-6-nitro-4-phenyl-	36020-93-6	5mg	$287.00	2024-04-20
A2B Chem LLC	AD42780-25mg	2(1H)-Quinolinone, 3-amino-6-nitro-4-phenyl-	36020-93-6	25mg	$798.00	2024-04-20
A2B Chem LLC	AD42780-50mg	2(1H)-Quinolinone, 3-amino-6-nitro-4-phenyl-	36020-93-6	50mg	$1426.00	2024-04-20